Cas no 333432-84-1 (<br>2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)acet ic acid)

• Product Name: <br>2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)acet ic acid
• CAS No: 333432-84-1
• MF: C₇H₉N₅O₅
• MW: 243.176860570908
• CID: 3070399
• PubChem ID: 3126622
• Update Time: 2025-04-21

<br>2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)acet ic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)acet ic acid
• [2-(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetylamino]-acetic acid
• 2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)acetic acid
• (3,5-Dihydroxy-1,2,4-triazin-6-yl)glycylglycine
• 2-(2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)acetamido)aceticacid
• CS-0362877
• SB73326
• 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)amino]acetyl]amino]acetic acid
• Oprea1_102328
• 333432-84-1
• AKOS000301468

• MDL： MFCD02293887
• Inchi： 1S/C7H9N5O5/c13-3(8-2-4(14)15)1-9-5-6(16)10-7(17)12-11-5/h1-2H2,(H,8,13)(H,9,11)(H,14,15)(H2,10,12,16,17)
• InChI Key： SYOWHTRETFMRLX-UHFFFAOYSA-N
• SMILES： O=C(CNC1C(NC(NN=1)=O)=O)NCC(=O)O

Computed Properties

• Exact Mass: 243.06036840g/mol
• Monoisotopic Mass: 243.06036840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 149Ų